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Cat. No.: B11934905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSEM 308 hydrochloride is a powerful and highly selective chemogenetic tool for the in vivo

silencing of specific neuronal populations. As a potent agonist for the Pharmacologically

Selective Actuator Module (PSAM) L141F-GlyR, a chimeric ligand-gated ion channel, PSEM

308 enables reversible, dose-dependent inhibition of targeted neurons. This technology is

particularly valuable for dissecting the complex neural circuits that govern fundamental

behaviors such as feeding and hunger. These application notes provide detailed protocols for

utilizing PSEM 308 hydrochloride to investigate hunger circuits, with a focus on the

chemogenetic silencing of Agouti-related protein (AgRP) neurons in the hypothalamus, a

critical neuronal population for the regulation of appetite and energy homeostasis.

Mechanism of Action
PSEM 308 hydrochloride acts as a selective agonist at the engineered PSAML141F-GlyR ion

channel. This receptor is a chimera of the human glycine receptor alpha-1 subunit and the

nicotinic acetylcholine receptor alpha-7 ligand-binding domain, with a key mutation (L141F) that

confers selectivity for PSEM 308 and renders it insensitive to endogenous ligands like

acetylcholine. Upon binding of PSEM 308, the PSAML141F-GlyR channel opens, leading to an

influx of chloride ions (Cl-). This influx hyperpolarizes the neuron, effectively inhibiting its firing

and subsequent neurotransmitter release. This rapid and reversible silencing provides a
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precise method for establishing causal links between the activity of a specific neuronal

population and an observed behavior.

Quantitative Data Summary
The following tables summarize the key quantitative data for PSEM 308 hydrochloride based

on available research.

Pharmacological Properties Value Reference

Agonist Target PSAML141F-GlyR [1]

Action Neuronal Inhibition [2][3]

Recommended In Vivo Dose

(mice)
≤ 5 mg/kg [2][3]

Molecular Weight 303.83 g/mol [2][3]

Purity ≥98% (HPLC) [2][3]

Solubility Maximum Concentration Notes

DMSO 20 mM (6.08 mg/mL) [2][3]

Ethanol 20 mM (6.08 mg/mL)
Gentle warming may be

required.[2][3]

In Vivo Effects on Feeding

Behavior (Chemogenetic

Silencing of AgRP Neurons)

Observation Reference

Food Intake
Rapidly and dramatically

reduced in hungry mice.
[4]

Feeding Motivation Potently decreased. [4]

Food-Seeking Behavior Intensely diminished. [4]
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Signaling Pathway

PSEM 308 Hydrochloride PSAML141F-GlyR Channel
(Expressed in Target Neuron)

Binds to Chloride Ion (Cl-) InfluxOpens Channel Membrane HyperpolarizationLeads to Neuronal Inhibition
(Reduced Firing Rate)

Causes Modulation of
Feeding Behavior

Results in
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Caption: Signaling pathway of PSEM 308 hydrochloride.

Experimental Protocols
Protocol 1: Stereotactic Viral Vector Delivery for
PSAML141F-GlyR Expression
This protocol describes the targeted delivery of an adeno-associated virus (AAV) vector

encoding the PSAML141F-GlyR channel into the arcuate nucleus of the hypothalamus (ARC)

in mice.

Materials:

AAV vector (e.g., AAV-hSyn-DIO-PSAML141F-GlyR-mCherry)

Cre-driver mouse line (e.g., AgRP-ires-Cre)

Stereotaxic apparatus

Anesthesia system (e.g., isoflurane)

Microinjection pump and syringe

Glass micropipettes

Surgical tools (scalpel, forceps, etc.)

Analgesics and post-operative care supplies

Procedure:
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Anesthesia and Stereotaxic Mounting: Anesthetize the mouse using isoflurane (5% for

induction, 1-2% for maintenance). Secure the animal in the stereotaxic frame.

Surgical Preparation: Shave the fur over the scalp and sterilize the area with betadine and

ethanol. Make a midline incision to expose the skull.

Coordinate Targeting: Identify the bregma and lambda landmarks. Determine the stereotaxic

coordinates for the ARC (coordinates will vary depending on the mouse strain and age).

Craniotomy: Drill a small burr hole in the skull over the target injection site.

Viral Injection: Lower the glass micropipette filled with the AAV vector to the target depth.

Infuse the virus at a slow rate (e.g., 100 nL/min) to a total volume of 300-500 nL per

hemisphere.

Post-Injection: Leave the pipette in place for 5-10 minutes to allow for diffusion before slowly

retracting it.

Suturing and Recovery: Suture the incision and administer post-operative analgesics.

Monitor the animal until it has fully recovered from anesthesia.

Incubation Period: Allow 3-4 weeks for robust expression of the PSAML141F-GlyR channel

before behavioral experiments.

Protocol 2: PSEM 308 Hydrochloride Administration and
Behavioral Testing
This protocol outlines the preparation and administration of PSEM 308 hydrochloride for in

vivo experiments and subsequent monitoring of feeding behavior.

Materials:

PSEM 308 hydrochloride

Sterile saline (0.9% NaCl) or other appropriate vehicle

Vortex mixer and/or sonicator
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Animal scale

Metabolic cages or feeding behavior monitoring system

Food and water

Procedure:

PSEM 308 Solution Preparation:

Calculate the required amount of PSEM 308 hydrochloride based on the desired dose

(e.g., 5 mg/kg) and the weight of the animals.

Dissolve the PSEM 308 hydrochloride in sterile saline. Gentle warming or sonication may

be used to aid dissolution.

Prepare a fresh solution for each experiment.

Animal Acclimation: Acclimate the animals to the experimental setup (e.g., metabolic cages,

injection procedure) for several days prior to the experiment to minimize stress-induced

effects on feeding.

Baseline Feeding Measurement: Measure baseline food intake for a defined period (e.g., 1-2

hours) before drug administration.

PSEM 308 Administration:

Weigh the animal to determine the precise injection volume.

Administer PSEM 308 hydrochloride via intraperitoneal (i.p.) injection.

Post-Injection Monitoring and Data Collection:

Immediately return the animal to its cage with pre-weighed food and water.

Monitor and record food intake at regular intervals (e.g., 30, 60, 120 minutes) post-

injection.
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If using a continuous monitoring system, data on meal size, duration, and frequency

(feeding microstructure) can be collected.

Control Groups: Include appropriate control groups, such as:

Virus-injected animals receiving a vehicle injection.

Wild-type (non-virus-injected) animals receiving a PSEM 308 injection.

Data Analysis: Analyze the collected data to determine the effect of PSEM 308-mediated

neuronal inhibition on feeding behavior compared to baseline and control groups.

Experimental Workflow
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AAV Vector Preparation & Stereotaxic Surgery

Behavioral Experimentation

Data Analysis & Interpretation
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in Hunger Regulation
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Caption: Experimental workflow for investigating hunger circuits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b11934905?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3416931/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4306349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4306349/
https://pubmed.ncbi.nlm.nih.gov/24768300/
https://pubmed.ncbi.nlm.nih.gov/24768300/
https://www.researchgate.net/publication/50250207_Rapid_reversible_activation_of_AgRP_neurons_drives_feeding_behavior_in_mice
https://www.benchchem.com/product/b11934905#investigating-hunger-circuits-with-psem-308-hydrochloride
https://www.benchchem.com/product/b11934905#investigating-hunger-circuits-with-psem-308-hydrochloride
https://www.benchchem.com/product/b11934905#investigating-hunger-circuits-with-psem-308-hydrochloride
https://www.benchchem.com/product/b11934905#investigating-hunger-circuits-with-psem-308-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11934905?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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